Cas no 5272-94-6 (1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl-)

1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl- structure
5272-94-6 structure
Product Name:1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl-
CAS No:5272-94-6
MF:C17H17BrN2O3
MW:377.232483625412
CID:383601
PubChem ID:2838806
Update Time:2025-04-19

1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl-
    • ethyl 6-amino-4-(3-bromophenyl)-5-cyano-2-ethyl-4H-pyran-3-carboxylate
    • DTXSID10385557
    • AKOS000558728
    • AG-690/11549358
    • AKOS030483951
    • AB00078578-01
    • 5272-94-6
    • Inchi: 1S/C17H17BrN2O3/c1-3-13-15(17(21)22-4-2)14(12(9-19)16(20)23-13)10-6-5-7-11(18)8-10/h5-8,14H,3-4,20H2,1-2H3
    • InChI Key: YSNUQRLVFWOGIG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1C(C#N)=C(N)OC(CC)=C1C(=O)OCC

Computed Properties

  • Exact Mass: 376.04231
  • Monoisotopic Mass: 376.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • Density: 1.46
  • Boiling Point: 540.1°Cat760mmHg
  • Flash Point: 280.4°C
  • Refractive Index: 1.61
  • PSA: 85.34
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